Cas no 1542664-41-4 (1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid)

1542664-41-4 structure
Product Name:1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
CAS No:1542664-41-4
Molecular Formula:C15H18O2
Molecular Weight:230.302224636078
CID:5991758
PubChem ID:79425745
1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Properties
Names and Identifiers
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- 1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid
- 1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid
- EN300-1854230
- 1542664-41-4
- AKOS017980011
-
- InChIKey: QAYBLVAYXNUVPW-UHFFFAOYSA-N
- Inchi: 1S/C15H18O2/c16-14(17)15(8-9-15)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-2,4,7,12H,3,5-6,8-10H2,(H,16,17)
- SMILES: OC(C1(CC2C3C=CC=CC=3CCC2)CC1)=O
Computed Properties
- Exact Mass: 230.130679813g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 230.130679813g/mol
- Heavy Atom Count: 17
- Complexity: 306
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1854230-0.05g |
1-[(1,2,3,4-tetrahydronaphthalen-1-yl)methyl]cyclopropane-1-carboxylic acid |
1542664-41-4 | 0.05g |
$827.0 | 2023-09-18 |
1-(1,2,3,4-tetrahydronaphthalen-1-yl)methylcyclopropane-1-carboxylic acid Related Literature
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Zhong-Ning Xu,Qing-Song Chen,Zhi-Qiao Wang,Yumin Chen,Dong-Mei Lv,Gang Lu,Guo-Cong Guo Catal. Sci. Technol., 2014,4, 1925-1930
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Astrid-Caroline Knall,Manuel Hollauf,Robert Saf,Christian Slugovc Org. Biomol. Chem., 2016,14, 10576-10580
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Maximilian Tiffner,Johanna Novacek,Alfonso Busillo,Katharina Gratzer,Antonio Massa,Mario Waser RSC Adv., 2015,5, 78941-78949
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Baorui Jia,Mingli Qin,Zili Zhang,Lin Zhang,Ye Liu,Aimin Chu,Xuanhui Qu RSC Adv., 2014,4, 62237-62243
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Lingxia Zheng,Feng Teng,Zhiming Zhang,Bin Zhao,Xiaosheng Fang J. Mater. Chem. C, 2016,4, 10032-10039
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Jiao Li,Orcun Hacariz,Jianguo Xia,Benjamin K. Simpson,Zhuanhua Wang Food Funct., 2022,13, 716-724
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Faruk Ahmed,Soumi Halder,Surajit Guin,Seikh Mafiz Alam,Partha Pratim Ray,Atish Dipankar Jana,Mohammad Hedayetullah Mir New J. Chem., 2019,43, 2710-2717
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Benjamin Ritter,Thoralf Krahl,Knut Rurack,Erhard Kemnitz J. Mater. Chem. C, 2014,2, 8607-8613
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